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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of
strontium bromide monohydrate (SrBrz-H20). Strontium bromide is a salt with applications in
the pharmaceutical industry, including historical use as a sedative and potential roles in modern
therapeutic formulations.[1] Its interaction with atmospheric moisture is a critical parameter that
can influence its stability, handling, and performance in drug products. Understanding the
hygroscopicity of strontium bromide monohydrate is therefore essential for formulation
development, manufacturing, and ensuring product quality.

Physicochemical Properties of Strontium Bromide
and Its Hydrates

Strontium bromide can exist in anhydrous form (SrBrz) as well as in various hydrated states,
most notably the monohydrate (SrBrz2-H20) and the hexahydrate (SrBrz-6H20).[2] The physical
and chemical properties of these forms are summarized in the table below for easy
comparison. The anhydrous form is particularly hygroscopic and will readily absorb moisture
from the atmosphere to form hydrates.[3]
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Property

Strontium Bromide
(Anhydrous)

Strontium Bromide
Monohydrate

Strontium Bromide
Hexahydrate

Chemical Formula

SrBr2

SrBr2-H20

SrBrz2-6H20

Molecular Weight 247.43 g/mol [1] 265.44 g/mol [4] 355.53 g/mol [2]
White crystalline ] ) ) White or colorless
Appearance White crystalline solid ]
powder[2] needle-like crystals[5]
Density 4.216 g/cm?3[2] Not specified 2.386 g/cm3[2]
88.2 °C (dissolves in
Melting Point 643 °C[2] Decomposes its water of
crystallization)[5]
Solubility in Water Highly soluble[3] Soluble Highly soluble[5]
Hygroscopicity Very deliquescent[3] Hygroscopic Hygroscopic[5]

Hygroscopic Nature and Water Sorption Behavior

The hygroscopicity of a substance describes its ability to attract and hold water molecules from

the surrounding environment. While strontium bromide monohydrate is known to be

hygroscopic, specific quantitative data from dynamic vapor sorption (DVS) analysis, such as a

water sorption isotherm, is not readily available in the public domain. However, the transitions

between its different hydrated states provide insight into its interaction with water vapor.

The hexahydrate form, upon heating, can be dehydrated to the monohydrate.[2] Specifically,

strontium bromide hexahydrate loses five water molecules at approximately 100°C to form the

monohydrate.[2] Further heating to around 180°C will yield the anhydrous form.[2] This

reversible hydration and dehydration is a key aspect of its behavior in environments with

varying relative humidity.

The relationship between the different hydrated forms of strontium bromide can be visualized

as follows:

Figure 1: Relationship between the hydrated forms of strontium bromide.
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Experimental Protocols for Hygroscopicity
Determination

To quantitatively assess the hygroscopic nature of strontium bromide monohydrate,
standardized experimental protocols are necessary. The following sections detail the
methodologies for two common techniques: Dynamic Vapor Sorption (DVS) and the static
desiccator method.

Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed
to a controlled environment of varying relative humidity at a constant temperature.[6] This
method allows for the determination of a moisture sorption isotherm, which is a plot of the
equilibrium moisture content as a function of relative humidity.

o Sample Preparation: Accurately weigh 5-15 mg of strontium bromide monohydrate into a
clean, dry DVS sample pan.

e Initial Drying: Place the sample in the DVS instrument and dry it at a specified temperature
(e.g., 25°C) under a stream of dry nitrogen (0% relative humidity) until a stable mass is
achieved. This establishes the dry mass of the sample.

e Sorption Phase: Increase the relative humidity in a stepwise manner (e.g., in 10%
increments from 0% to 90% RH). At each step, the instrument will hold the humidity constant
until the sample mass equilibrates (i.e., the rate of mass change is below a set threshold).

» Desorption Phase: After reaching the maximum relative humidity, decrease the humidity in
the same stepwise manner back to 0% RH, again allowing for mass equilibration at each
step.

o Data Analysis: The change in mass at each relative humidity step is recorded. The moisture
content is calculated as the percentage increase in mass relative to the initial dry mass. The
data is then plotted as a moisture sorption isotherm (moisture content vs. relative humidity).

The experimental workflow for DVS analysis can be visualized as follows:

Figure 2: Experimental workflow for Dynamic Vapor Sorption (DVS) analysis.
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Static Desiccator Method (European Pharmacopoeia)

A simpler, albeit less detailed, method for classifying the hygroscopicity of a substance is the
static desiccator method, as described in the European Pharmacopoeia. This method
categorizes a substance based on its percentage weight gain after storage at a specific high-
humidity condition for a set period.

o Sample Preparation: Weigh a suitable glass weighing vessel with a stopper (m1). Add a
sample of strontium bromide monohydrate (that has been previously dried or has a known
low water content) to the vessel and weigh again (mz2). The initial mass of the sample is (m:z -
ma).

o Exposure: Place the unstoppered weighing vessel in a desiccator containing a saturated
solution of ammonium chloride, which maintains a relative humidity of approximately 79.5%
at 25°C. The desiccator should be maintained at a constant temperature of 25°C + 1°C.

 Incubation: Allow the sample to stand in the desiccator for 24 hours.

o Final Weighing: After 24 hours, remove the weighing vessel from the desiccator, immediately
stopper it, and weigh it (ms).

o Calculation and Classification: Calculate the percentage increase in mass using the formula:
[ (ms-m2)/(mz2-mai)]*100. The hygroscopicity is then classified according to the European
Pharmacopoeia guidelines.

Hygroscopicity Classification (European Pharmacopoeia)

Classification Percentage Weight Gain

Slightly hygroscopic >0.2% and < 2%

Hygroscopic > 2% and < 15%

Very hygroscopic >15%

Deliquescent Sufficient water is absorbed to form a liquid

Implications for Drug Development
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The hygroscopic nature of an active pharmaceutical ingredient (API) or excipient like strontium
bromide monohydrate has significant implications for drug development:

 Stability: Moisture uptake can lead to physical changes such as deliquescence, caking, and
changes in crystal form, as well as chemical degradation through hydrolysis.

o Manufacturing: The flowability and compressibility of powders can be adversely affected by
moisture, posing challenges during tableting and capsule filling.

e Packaging and Storage: Hygroscopic materials require controlled storage conditions and
may necessitate the use of packaging with a high moisture barrier to ensure product quality
and shelf life.

Conclusion

Strontium bromide monohydrate is a hygroscopic compound, and its interaction with
atmospheric moisture is a critical consideration for its use in pharmaceutical applications. While
specific quantitative sorption data is not widely published, the established methodologies of
Dynamic Vapor Sorption and the static desiccator method provide robust frameworks for
characterizing its hygroscopic behavior. A thorough understanding of this property is paramount
for ensuring the stability, efficacy, and quality of drug products containing strontium bromide
monohydrate. Researchers and drug development professionals are encouraged to perform
these experimental evaluations as part of their formulation and development processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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